(Z)-N-(3-ethyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide

• IUPAC Name: N-(3-ethyl-4,7-dimethoxy-1,3-benzothiazol-2-ylidene)-4-fluorobenzamide
• InChI: InChI=1S/C18H17FN2O3S/c1-4-21-15-13(23-2)9-10-14(24-3)16(15)25-18(21)20-17(22)11-5-7-12(19)8-6-11/h5-10H,4H2,1-3H3
• InChI Key: HSGSHHBWCYHSQE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2SC1=NC(=O)C3=CC=C(C=C3)F)OC)OC
• Molecular Formula: C18H17FN2O3S
• Molecular Weight: 360.4 g/mol
• CAS No.: 868369-06-6

Description

(Z)-N-(3-ethyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H17FN2O3S and its molecular weight is 360.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolite Identification and Transporter-Mediated Excretion

Research on related compounds, such as YM758, a novel inhibitor of the "funny" If current channel, has led to the identification of human metabolites in urine, plasma, and feces, demonstrating the compound's metabolic pathways and transporter-mediated renal and hepatic excretion. This includes the study of renal and hepatic uptake transporters for these metabolites, which is crucial for understanding the compound's pharmacokinetics and dynamics in the body (Umehara et al., 2009).

Anticancer Activity

Benzothiazole derivatives have been synthesized and investigated for their anticancer properties. For instance, new 2-((5-substitutedbenzothiazol-2-yl)thio)-N'-(2-(4-(substitutedphenyl)ethylidene)acetohydrazide derivatives were synthesized and tested against various cancer cell lines, revealing potential anticancer activity through cytotoxic assays and DNA synthesis inhibition studies (Osmaniye et al., 2018).

Imaging Probes for Alzheimer's Disease

Fluorinated derivatives of benzothiazoles have been evaluated as positron emission tomography (PET) probes for imaging cerebral β-amyloid plaques in Alzheimer's disease, highlighting their potential in neurodegenerative disease diagnostics. Compounds such as [(18)F]24 and [(18)F]32 showed high affinity for Aβ(1-42) aggregates and demonstrated significant binding to Aβ plaques in ex vivo and in vivo studies, making them promising agents for Alzheimer's disease imaging (Cui et al., 2012).

Antimicrobial Evaluation

The synthesis and characterization of certain benzothiazole and thiazolidine derivatives have led to their evaluation as antimicrobial agents. For example, a study on ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates demonstrated their potential antimicrobial activity, indicating the relevance of such compounds in developing new antimicrobial drugs (Spoorthy et al., 2021).